Cas no 58201-08-4 (1,4-Benzenedicarboxylic acid, dinaphthalenyl ester)
58201-08-4 structure
Product Name:1,4-Benzenedicarboxylic acid, dinaphthalenyl ester
CAS No:58201-08-4
MF:C28H18O4
MW:418.440127849579
CID:335517
PubChem ID:54290731
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, dinaphthalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, dinaphthalenyl ester
- dinaphthalen-1-yl benzene-1,4-dicarboxylate
- DTXSID60710355
- 58201-08-4
- SCHEMBL1043660
-
- Inchi: 1S/C28H18O4/c29-27(31-25-13-5-9-19-7-1-3-11-23(19)25)21-15-17-22(18-16-21)28(30)32-26-14-6-10-20-8-2-4-12-24(20)26/h1-18H
- InChI Key: RXHZNVOXAZPERP-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)C(=O)OC1=CC=CC2=CC=CC=C21)=O)C1=CC=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 418.12050905g/mol
- Monoisotopic Mass: 418.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 52.6Ų
1,4-Benzenedicarboxylic acid, dinaphthalenyl ester Related Literature
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
58201-08-4 (1,4-Benzenedicarboxylic acid, dinaphthalenyl ester) Related Products
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- 2345-34-8(4-Acetoxybenzoic acid)
- 17696-62-7(Phenyl 4-hydroxybenzoate)
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